Cas no 149998-45-8 (N-Acetoxymethylflindersine)

• Product Name: N-Acetoxymethylflindersine
• CAS No: 149998-45-8
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 6644335
• PubChem ID: 11289552
• Update Time: 2024-03-02

N-Acetoxymethylflindersine Chemical and Physical Properties

Names and Identifiers

• DTXSID401309122
• CHEBI:190065
• {2,2-dimethyl-5-oxo-2H,5H,6H-pyrano[3,2-c]quinolin-6-yl}methyl acetate
• N-(Acetoxymethyl)flindersine
• 149998-45-8
• (2,2-dimethyl-5-oxopyrano[3,2-c]quinolin-6-yl)methyl acetate
• N-Acetoxymethylflindersine

• Inchi： 1S/C17H17NO4/c1-11(19)21-10-18-14-7-5-4-6-12(14)15-13(16(18)20)8-9-17(2,3)22-15/h4-9H,10H2,1-3H3
• InChI Key： JXPDGNCKRXEJET-UHFFFAOYSA-N
• SMILES： O1C2C3C=CC=CC=3N(COC(C)=O)C(C=2C=CC1(C)C)=O

Computed Properties

• Exact Mass: 299.11575802g/mol
• Monoisotopic Mass: 299.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Pyranoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Pyranoquinolines